Microfluidic protein crystallisation controlled using spontaneous emulsification†
Analytical Methods Pub Date: 2015-04-16 DOI: 10.1039/C5AY00578G
Abstract
Microdroplet-based protein crystallisation using spontaneous emulsification is proposed and demonstrated. The dependence of water transport on the concentration of Span 80 was investigated. Crystallisation of the lysozyme was then demonstrated. Based on the results obtained, the dependency of the crystal number in a single microdroplet on the surfactant concentration was discussed.
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Journal Name：Analytical Methods
Research Products
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CAS no.: 131159-39-2
